![molecular formula C8H9N3O B8699349 2-Hydroxymethyl-1-methylimidazo[4,5-c]pyridine](/img/structure/B8699349.png)
2-Hydroxymethyl-1-methylimidazo[4,5-c]pyridine
Cat. No. B8699349
M. Wt: 163.18 g/mol
InChI Key: JKEBRPUMFBGURJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05834501
Procedure details
A solution of 3.00 g of 2-t-butyldimethylsilyloxy-methyl-1-methylimidazo[4,5-c]pyridine (prepared as described in Preparation 72) in 60 ml of a 1:1:1 by volume mixture of tetrahydrofuran, acetic acid and water was stirred at room temperature for 1 hour and then at 60° C. for 5 hours. At the end of this time, the reaction mixture was freed from the solvent by distillation. The resulting residue was mixed with an aqueous solution of sodium hydrogencarbonate and then concentrated by evaporation under reduced pressure. The concentrate was purified by column chromatography through silica gel, using a 10:1 by volume mixture of ethyl acetate and methanol as the eluent, to give 1.97 g of the title compound, melting at 285°-290° C.
Name
2-t-butyldimethylsilyloxy-methyl-1-methylimidazo[4,5-c]pyridine
Quantity
3 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Si](O[C:9]1[N:10]([CH3:19])[C:11]2[CH:16]=[CH:15][N:14]=[C:13](C)[C:12]=2[N:18]=1)(C(C)(C)C)(C)C.[O:20]1CCC[CH2:21]1.C(O)(=O)C>O>[OH:20][CH2:21][C:9]1[N:10]([CH3:19])[C:11]2[CH:16]=[CH:15][N:14]=[CH:13][C:12]=2[N:18]=1
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Inputs
Step One
|
Name
|
2-t-butyldimethylsilyloxy-methyl-1-methylimidazo[4,5-c]pyridine
|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
|
Smiles
|
[Si](C)(C)(C(C)(C)C)OC=1N(C2=C(C(=NC=C2)C)N1)C
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O1CCCC1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred at room temperature for 1 hour
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WAIT
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Type
|
WAIT
|
|
Details
|
at 60° C. for 5 hours
|
|
Duration
|
5 h
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
At the end of this time, the reaction mixture was freed from the solvent by distillation
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The resulting residue was mixed with an aqueous solution of sodium hydrogencarbonate
|
CONCENTRATION
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Type
|
CONCENTRATION
|
|
Details
|
concentrated by evaporation under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The concentrate was purified by column chromatography through silica gel
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by volume mixture of ethyl acetate and methanol as the eluent
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
OCC=1N(C2=C(C=NC=C2)N1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.97 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
